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Compound of Interest

Compound Name: 1,4-Dichlorobutan-2-one

Cat. No.: B095312 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,4-Dichlorobutan-2-one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. A

comprehensive Safety Data Sheet (SDS) for 1,4-Dichlorobutan-2-one was not located during

the literature search. Therefore, this guide incorporates data from publicly available sources on

1,4-Dichlorobutan-2-one and its structural isomer, 1,4-Dichlorobutane. All personnel handling

this chemical should perform a thorough risk assessment and consult with their institution's

Environmental Health and Safety (EHS) department.

Chemical Identification and Physical Properties
1,4-Dichlorobutan-2-one is a halogenated ketone. Due to the limited availability of specific

experimental data for 1,4-Dichlorobutan-2-one, the physical properties of its isomer, 1,4-

Dichlorobutane, are provided below for reference. Significant differences in properties may

exist.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b095312?utm_src=pdf-interest
https://www.benchchem.com/product/b095312?utm_src=pdf-body
https://www.benchchem.com/product/b095312?utm_src=pdf-body
https://www.benchchem.com/product/b095312?utm_src=pdf-body
https://www.benchchem.com/product/b095312?utm_src=pdf-body
https://www.benchchem.com/product/b095312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1,4-Dichlorobutan-2-one
1,4-Dichlorobutane
(Isomer Reference)

Molecular Formula C₄H₆Cl₂O[1] C₄H₈Cl₂[2]

Molecular Weight 140.99 g/mol [1] 127.01 g/mol [3]

Appearance Not specified
Colorless mobile liquid with a

mild, pleasant odor[4]

Boiling Point Not available 155-163 °C (311-325 °F)[3][4]

Melting Point Not available -35.1 °F (-37.3 °C)[5]

Flash Point Not available 104 °F (40 °C)[5]

Density Not available 1.1408 g/mL[5]

Vapor Density Not available 4.4 (heavier than air)[5]

Solubility Not specified
Sparingly soluble in water

(0.24 g/100 mL at 20°C)[4]

Hazard Identification and GHS Classification
The primary hazards associated with 1,4-Dichlorobutan-2-one are related to its corrosivity

and irritant properties.[1] The GHS classification for 1,4-Dichlorobutan-2-one has been

reported by at least one company to the ECHA C&L Inventory.[1] For comparison, the GHS

classification for the flammable isomer 1,4-Dichlorobutane is also included.

Table 2: GHS Hazard Classification
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Hazard Class 1,4-Dichlorobutan-2-one
1,4-Dichlorobutane
(Isomer Reference)

Pictograms Danger Warning

Hazard Statements

H315: Causes skin irritation[1]

H318: Causes serious eye

damage[1] H335: May cause

respiratory irritation[1]

H226: Flammable liquid and

vapor[3] H412: Harmful to

aquatic life with long lasting

effects[3]

Signal Word Danger[1] Warning[3]

Experimental Protocols: Safe Handling and Storage
Given the hazards of skin irritation, serious eye damage, and potential respiratory irritation, the

following handling and storage protocols are recommended. These are based on general best

practices for hazardous chemicals and information available for its isomer, 1,4-Dichlorobutane.

Engineering Controls
Ventilation: Handle 1,4-Dichlorobutan-2-one in a chemical fume hood to minimize

inhalation of vapors.[6] Ensure adequate ventilation, especially in confined areas.[6][7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[6]

Electrical Equipment: If the compound is determined to be flammable, use explosion-proof

electrical, ventilating, and lighting equipment.[7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical splash goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[8] A face shield

may also be necessary.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

Butyl rubber gloves may provide suitable protection.[5] Change contaminated clothing

immediately.
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Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH/MSHA-approved respirator should be used.

[5] For weighing and diluting, a half-face respirator with an organic vapor/acid gas cartridge

is recommended.[5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[9]

Keep away from heat, sparks, and open flames.[7]

Use only non-sparking tools and take precautionary measures against static discharge, as

the isomer is flammable.[6][7]

Ground and bond containers when transferring material.

Wash hands thoroughly after handling.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[7][9]

Keep the container tightly closed.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

The isomer 1,4-Dichlorobutane is noted to be moisture and light-sensitive; similar

precautions may be warranted.[8]

Emergency Procedures
The following diagram outlines the logical workflow for handling emergencies involving 1,4-
Dichlorobutan-2-one.
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Chemical Spill or Release

Evacuate Immediate Area
Alert Others

Personnel Exposure

Administer First Aid

Fire

Extinguish Fire
(if trained)

Don Appropriate PPE
(if safe to do so)

Isolate Hazard
Remove Ignition Sources

Remove Contaminated Clothing Flush Skin with Water Flush Eyes for 15 min Move to Fresh Air

Wear Full Protective Gear
and SCBA

Contain Spill
(Use inert absorbent)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow Regulations)

Report Incident to EHS

Seek Immediate
Medical Attention

Use Dry Chemical, CO2,
or Alcohol-Resistant Foam

Cool Containers with Water Spray

Click to download full resolution via product page

Caption: Emergency response workflow for 1,4-Dichlorobutan-2-one.

First-Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[6][7] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with

soap and plenty of water for at least 15 minutes.[6] If skin irritation persists, call a physician.

[6]

Inhalation: Move the victim to fresh air.[9] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[9] Seek medical attention.

Ingestion: Rinse mouth with water.[9] Do NOT induce vomiting.[9] Never give anything by

mouth to an unconscious person.[9] Call a physician or poison control center immediately.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Carbon

dioxide (CO₂) and water spray are also indicated for the isomer.[7]

Specific Hazards: Vapors may form explosive mixtures with air and travel to a source of

ignition and flash back.[7] Containers may explode when heated.[7] Hazardous

decomposition products include carbon monoxide, carbon dioxide, and hydrogen chloride

gas.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[9] Remove all sources of ignition.

[6][9] Wear appropriate personal protective equipment.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let

the product enter drains, as it may be harmful to aquatic life.[9]

Containment and Cleanup: Absorb the spill with inert absorbent material (e.g., sand,

diatomite, universal binders).[10] Collect and place in a suitable, closed container for

disposal.[6][9] Use spark-proof tools and explosion-proof equipment during cleanup.[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.fishersci.com/store/msds?partNumber=AC216431000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.fishersci.com/store/msds?partNumber=AC216431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC216431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC216431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC216431000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.agilent.com/cs/library/msds/STS-201-1_NAEnglish.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity and Ecological Information
Specific toxicological data for 1,4-Dichlorobutan-2-one is not readily available. The following

data is for the isomer, 1,4-Dichlorobutane.

Table 3: Toxicity and Ecotoxicity Data (for 1,4-Dichlorobutane)

Test Species Result Guideline

Acute toxicity to fish
Pimephales promelas

(fathead minnow)

LC50: 51.6 mg/L (96

h)

OECD Test Guideline

203

Aquatic Hazard -

Harmful to aquatic life

with long lasting

effects

-

To the best of our knowledge, the chemical, physical, and toxicological properties of 1,4-
Dichlorobutan-2-one have not been thoroughly investigated. Aliphatic halogenated

hydrocarbons, in general, may have systemic effects, including narcosis and cardiovascular

disorders, as well as toxic effects on the liver and kidneys.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in their original containers and do not mix with other waste. Uncleaned containers

should be handled as the product itself. Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorobutan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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